![molecular formula C9H8O4 B1664458 4-Acetoxybenzoic acid CAS No. 2345-34-8](/img/structure/B1664458.png)
4-Acetoxybenzoic acid
Overview
Description
4-Acetoxybenzoic acid is a member of the class of benzoic acids that is benzoic acid substituted by an acetoxy group at position 4 . It has a molecular weight of 180.16 .
Synthesis Analysis
The synthesis of 4-Acetoxybenzoic acid involves the oxidation reaction of p-methylacetophenone and potassium permanganate to generate 4-acetylbenzoic acid, and then refluxing with anhydrous acetic acid for 1.5h . Another method involves the esterification of carboxylic acids with trialkyloxonium salts .Molecular Structure Analysis
The molecular formula of 4-Acetoxybenzoic acid is C9H8O4 . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The chemical reactions involving 4-Acetoxybenzoic acid include its bulk polymerization and its reaction with water to form acetic acid and 4-hydroxybenzoic acid .Physical And Chemical Properties Analysis
4-Acetoxybenzoic acid appears as a white powder . It has a density of 1.3±0.1 g/cm3, a boiling point of 325.7±25.0 °C at 760 mmHg, and a flash point of 133.2±16.7 °C .Scientific Research Applications
Pharmaceutical Applications
4-Acetoxybenzoic acid: is a derivative of benzoic acid and a precursor in the synthesis of acetylsalicylic acid (aspirin), which is widely used for its analgesic and anticoagulant properties . It serves as an impurity reference material in the pharmaceutical industry to ensure the quality and safety of aspirin . The compound’s role in the study of drug solubility, conductance, and calorimetric measurements is crucial for understanding the thermodynamics of drug interactions, particularly with β-cyclodextrin .
Material Science
In material science, 4-Acetoxybenzoic acid is utilized in the preparation of poly(4-hydroxybenzoate), a polymer with potential applications in high-performance materials due to its thermal stability and mechanical strength . The kinetics of its bulk polymerization and its chemisorption on oxidized aluminum have been studied, which is significant for developing coatings and surface treatments .
Chemical Synthesis
4-Acetoxybenzoic acid: plays a role in the synthesis of various chemical compounds. It acts as a monomer for high-temperature polymers and is involved in the kinetics of polymerization reactions, which are essential for creating new polymeric materials with specific properties for industrial applications .
Cosmetics Industry
While specific applications of 4-Acetoxybenzoic acid in cosmetics are not directly cited, its chemical properties suggest potential uses as a stabilizer or an intermediate in the synthesis of more complex compounds used in cosmetic formulations .
Agriculture
The applications of 4-Acetoxybenzoic acid in agriculture are not explicitly documented in the available literature. However, its chemical structure could imply potential uses in the synthesis of agrochemicals or as a research chemical in the study of plant physiology and protection .
Food Industry
There is no direct information on the use of 4-Acetoxybenzoic acid in the food industry. However, its role in polymer synthesis might contribute to the development of food packaging materials or coatings that require specific barrier properties or stability .
Environmental Impact Studies
Environmental impact studies involving 4-Acetoxybenzoic acid are not extensively covered in the available resources. Nonetheless, its use in the synthesis of liquid crystal polymers, which are used in various high-tech applications, underscores the importance of understanding its environmental footprint during production and disposal .
Safety and Handling Guidelines
When handling 4-Acetoxybenzoic acid , safety precautions must be taken to avoid ingestion, skin and eye contact, and inhalation of dust. It should be stored in a well-ventilated place and kept tightly closed to prevent exposure .
Safety and Hazards
Mechanism of Action
Target of Action
4-Acetoxybenzoic acid, also known as 4-carboxyphenyl acetate , is a member of the class of benzoic acids
Pharmacokinetics
It’s known that the compound’s solubility and conductance in water and n,n-dimethylformamide (dmf) at 29815 K have been investigated . These properties can influence the compound’s bioavailability and its ability to reach its targets within the body.
Result of Action
It’s known that the compound has been used in the preparation of poly(4-hydroxybenzoate) , suggesting that it may have applications in polymer chemistry. The effects of this compound on biological systems would likely depend on its specific targets and mode of action.
properties
IUPAC Name |
4-acetyloxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O4/c1-6(10)13-8-4-2-7(3-5-8)9(11)12/h2-5H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDBUZIKSJGRBJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
38356-38-6 | |
Record name | Benzoic acid, 4-(acetyloxy)-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38356-38-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID1062334 | |
Record name | 4-Acetoxy benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1062334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Acetoxybenzoic acid | |
CAS RN |
2345-34-8 | |
Record name | p-Acetoxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2345-34-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Acetoxybenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002345348 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-ACETOXYBENZOIC ACID | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=11340 | |
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Record name | Benzoic acid, 4-(acetyloxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Acetoxy benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1062334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-acetoxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.334 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Acetoxybenzoic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5L73XP7H9J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-Acetoxybenzoic acid?
A1: 4-Acetoxybenzoic acid has the molecular formula C9H8O4 and a molecular weight of 180.15 g/mol.
Q2: Is there spectroscopic data available for 4-Acetoxybenzoic acid?
A2: Yes, several studies utilize 1H NMR and 13C NMR spectroscopy to characterize 4-Acetoxybenzoic acid and its polymers. [] This data helps determine the degree of polymerization, composition, and monomer sequence within the synthesized polymers.
Q3: What is known about the thermal stability of 4-Acetoxybenzoic acid and its polymers?
A3: 4-Acetoxybenzoic acid is a monomer used to synthesize poly(4-hydroxybenzoic acid) (POB) and its copolymers. These polymers exhibit high thermal stability, often decomposing at temperatures above 470 °C. [] The exact thermal properties depend on factors like polymerization conditions, monomer composition, and crystal modifications. []
Q4: Can 4-Acetoxybenzoic acid be used to synthesize liquid crystalline polymers (LCPs)?
A4: Yes, 4-Acetoxybenzoic acid is a crucial monomer for synthesizing thermotropic LCPs. It can be copolymerized with other monomers like 6-acetoxy-2-naphthoic acid, hydroquinone diacetate, and terephthalic acid to create LCPs with various properties. [] These LCPs often exhibit a nematic phase and have potential applications in high-performance materials. [, ]
Q5: What is the primary application of 4-Acetoxybenzoic acid?
A5: 4-Acetoxybenzoic acid is primarily used as a monomer in the synthesis of poly(4-hydroxybenzoic acid) (POB), a high-performance thermoplastic. [, ]
Q6: What polymerization methods are used to synthesize POB from 4-Acetoxybenzoic acid?
A6: Various methods, including melt polycondensation, solid-state polymerization (SSP), and solution polymerization, are employed. [, , ] The choice of method influences the molecular weight, morphology, and properties of the resulting POB.
Q7: How does the presence of other monomers affect the polymerization of 4-Acetoxybenzoic acid?
A7: Copolymerization with monomers like 6-acetoxy-2-naphthoic acid or terephthalic acid can impact the polymerization kinetics, morphology, and properties of the resulting copolymers. [, , , ] For instance, the presence of 4-acetoxybenzoic acid can influence the formation of liquid crystalline phases in copolyesters.
Q8: What are the challenges associated with the polymerization of 4-Acetoxybenzoic acid?
A8: Challenges include controlling side reactions (like the formation of diphenyl ether groups or Fries rearrangement), achieving high molecular weight polymers, and managing the crystallinity and morphology of the final product. [] Researchers have explored various strategies, including catalyst selection, reaction conditions optimization, and the use of additives, to address these challenges.
Q9: Are there alternative monomers to 4-Acetoxybenzoic acid for synthesizing similar polymers?
A9: Yes, researchers have explored alternatives like 4-methoxycarbonyloxybenzoic acid (MCOBA) and 4-trimethylsiloxybenzoyl chloride to synthesize POB and related polymers. [, ] These alternatives may offer advantages like faster polymerization rates or different byproduct profiles.
Q10: What are the potential applications of POB and its copolymers?
A10: These polymers find use in high-performance applications demanding excellent thermal stability, mechanical strength, and chemical resistance. [] Examples include fibers, films, coatings, and engineering plastics.
Q11: What are some ongoing research areas related to 4-Acetoxybenzoic acid and its polymers?
A11: Current research focuses on developing new synthetic routes, optimizing polymerization conditions for improved control over molecular weight and morphology, exploring the potential of new comonomers, and investigating the structure-property relationships of these polymers for targeted applications. [, , ]
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